Sodium bromide

Catalog No.
S582262
CAS No.
7647-15-6
M.F
NaBr
BrNa
M. Wt
102.89 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sodium bromide

CAS Number

7647-15-6

Product Name

Sodium bromide

IUPAC Name

sodium;bromide

Molecular Formula

NaBr
BrNa

Molecular Weight

102.89 g/mol

InChI

InChI=1S/BrH.Na/h1H;/q;+1/p-1

InChI Key

JHJLBTNAGRQEKS-UHFFFAOYSA-M

SMILES

[Na+].[Br-]

Solubility

Moderately soluble in alcohol
1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol
In water, 94.6 g/100 g water at 25 °C

Synonyms

sodium bromide, sodium bromide, 82Br-labeled

Canonical SMILES

[Na+].[Br-]

Isomeric SMILES

[Na+].[Br-]

Sodium bromide is a white crystalline solid with a high melting point (747 °C) []. It closely resembles sodium chloride (table salt) in appearance. Naturally, it exists in brines (salt solutions) along with other halide salts but due to its high solubility, it's not found as a solid mineral []. Sodium bromide serves as a readily available source of the bromide ion (Br⁻) for various scientific purposes.


Molecular Structure Analysis

Sodium bromide adopts a simple cubic crystal structure []. It's an ionic compound where each Na⁺ cation is surrounded by six Br⁻ anions in an octahedral arrangement, and vice versa. This electrostatic attraction between oppositely charged ions leads to the strong ionic bonding within the crystal lattice [].


Chemical Reactions Analysis

Sodium bromide participates in various chemical reactions depending on the reaction conditions. Here are some key examples:

  • Synthesis: Sodium bromide is commercially produced by the evaporation of brines. The less soluble sodium chloride precipitates first, followed by sodium bromide as the brine becomes more concentrated [].
  • Displacement Reactions: Sodium bromide can undergo double displacement reactions with other metal halides. For instance, it reacts with silver nitrate (AgNO₃) to form silver bromide (AgBr) precipitate and sodium nitrate (NaNO₃) in solution:

NaBr (aq) + AgNO₃ (aq) → AgBr (s) + NaNO₃ (aq) []

  • Decomposition: At high temperatures, sodium bromide decomposes to form sodium metal and bromine gas:

2NaBr (s) → 2Na (s) + Br₂ (g) []


Physical And Chemical Properties Analysis

  • Melting Point: 747 °C []
  • Boiling Point: 1396 °C []
  • Solubility: Highly soluble in water (53.6 g/100 mL at 25 °C) []. Also soluble in other polar solvents like ethanol and methanol.
  • Stability: Stable under normal conditions. Hygroscopic (absorbs moisture from the air) [].

Mechanism of Action (if applicable)

Sodium bromide has limited applications in modern biological research due to safety concerns. However, historically, it was used as an anticonvulsant and sedative. Its mechanism of action involved the bromide ion's effect on the central nervous system, likely by enhancing GABAergic neurotransmission [].

  • Escherichia coli (E. coli): A common cause of foodborne illness Source: [PubMed study on antibacterial properties of sodium bromide]
  • Staphylococcus aureus (S. aureus): A bacterium that can cause skin infections, pneumonia, and other illnesses Source: [EPA document on sodium bromide uses]
  • Legionella pneumophila: A bacterium that causes Legionnaires' disease, a type of pneumonia Source: [EPA document on sodium bromide uses]

The precise mechanism by which sodium bromide exerts its antibacterial effect is not fully understood, but it is thought to involve disrupting the bacterial cell membrane.

Anticonvulsant Properties

Sodium bromide has been investigated for its potential anticonvulsant properties. Early research suggested that it could be effective in treating epilepsy, but its use has largely been superseded by other medications with fewer side effects. Source: [PubChem entry for sodium bromide: ]

Other Applications in Research

Sodium bromide also finds use in various other scientific research applications, including:

  • Fire retardants: As a component in some fire retardant formulations Source: [American Elements product information on sodium bromide: ]
  • Chemical synthesis: As a reagent in certain chemical reactions Source: [American Elements product information on sodium bromide: ]
  • Calibration standards: In analytical chemistry for calibrating instruments Source: [American Elements product information on sodium bromide: ]

Physical Description

DryPowder; DryPowder, WetSolid; Liquid; OtherSolid

Color/Form

White crystals, granules, or powder
White, cubic crystals

Boiling Point

1390 °C

Density

3.21

Melting Point

755 °C

UNII

LC1V549NOM

GHS Hazard Statements

Aggregated GHS information provided by 765 companies from 11 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
Reported as not meeting GHS hazard criteria by 216 of 765 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 549 of 765 companies with hazard statement code(s):;
H319 (15.85%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H360 (80.33%): May damage fertility or the unborn child [Danger Reproductive toxicity];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Therapeutic Uses

The effective antiepileptic drugs for long-term use /in treating Wolf-Hirschhorn syndrome, a malformation syndrome often with refractory seizures and status epilepticus/ were sodium bromide (four of four patients), followed by clorazepate (CLP; one of two patients), and nitrazepam (NZP; two of four patients). Sodium bromide was particularly effective for preventing status epilepticus ...
/Experimental Therapy/ ... The purpose of this study was to further evaluate the effect of an orally administered low-dose, homeopathic mineral therapy (Potassium bromide 1X, Sodium bromide 2X, Nickel sulfate 3X, Sodium chloride 6X) on seborrheic dermatitis and chronic dandruff. METHODS: Forty-one patients with seborrheic dermatitis and/or chronic dandruff were assigned to one of two treatment groups: Active (containing the medication) or placebo (vehicle). Study medication was administered in a placebo-controlled, randomly-selected, double-blind study for 10 weeks. At the end of 10 weeks all patients crossed over to the active medication, under a different label for an additional 10 weeks in an open study format. RESULTS: Twenty-nine patients completed the 10-week blinded portion of the study. After 10 weeks of treatment, the disease state of the active patients improved significantly over that of the placebo patients (p < 0.04). The placebo patients' condition before and after crossover to active treatment was also evaluated, showing significant improvement (p < 0.01) 10 weeks after crossing over to active medication ...
SODIUM BROMIDE IS A SEDATIVE & HYPNOTIC WHICH IS ONLY EFFECTIVE WHEN USED OVER PERIOD OF TIME. IT IS USELESS AS AN OCCASIONAL HYPNOTIC. IT IS TOO DANGEROUS FOR CONTINUED USE EXCEPT CAUTIOUSLY FOR SELECTED CASES OF GRAND MAL EPILEPSY IN CHILDREN WHICH DO NOT RESPOND TO CONVENTIONAL LESS TOXIC AGENTS.
MEDICATION (VET): Bromide (potassium or sodium salt) is recommended as a treatment in dogs for refractory seizure disorders or unacceptable side effects related to phenobarbital or primidone.
Sedatic, hypnotic.
/PRC: Formerly/ Medication (vet): Sedatic; has been used to control convulsions, chorea, hysteria.

Pictograms

Health Hazard Irritant

Irritant;Health Hazard

Other CAS

7647-15-6

Wikipedia

Sodium bromide

Drug Warnings

/Veterinary/ To evaluate clinical signs, risk factors, and outcomes associated with bromide toxicosis (bromism) in dogs with idiopathic epilepsy treated with potassium or sodium bromide ... 83 clinically ill epileptic dogs with (cases; n = 31) and without (controls; 52) bromism ... were matched by the veterinary hospitals from which they were referred and by month of admission. A presumptive diagnosis of bromism was made in case dogs when treatment for primary clinical signs was limited to induction of diuresis or reduction in the dose of bromide administered, and this diagnosis was supported by serum bromide concentrations ... Common clinical signs of bromism included alterations in consciousness, ataxia, and upper and lower motor neuron tetraparesis and paraparesis. /A/multivariate analysis identified bromide dose at admission to the hospital as the only factor significantly associated with bromism. In all dogs with bromism, treatment via dose reduction or facilitated renal excretion of bromide resulted in rapid clinical improvement, although breakthrough seizures happened during treatment in 8 of 31 (26%) dogs ...
/Veterinary/ Regular serial monitoring of serum bromide concentrations is recommended to optimize anticonvulsant treatment /with sodium or potassium bromide/ in dogs with idiopathic epilepsy.
Bromism, chronic bromide intoxication, can be caused by a variety of medicines, but bromism due to pain-relieving injectable medications has not been reported. In this study, the methods used were internet searching on bromide-containing injectables available in Taiwan and the first case report of bromism due to mixed-formulated injectable medication ... Many analgesic/antipyretic and antihistamine injections containing bromides are still being used in Taiwan. They contain sodium bromide up to 1000 mg/ampoule or calcium bromide up to 800 mg/amp. A 25-year-old female suffered from forgetfulness and unstable gait after long-term frequent injections of a preparation to relieve head and neck pain. Blood tests showed hyperchloremia (171 mEq/L) and a negative anion gap (-48.7 mEq/L). Serum bromide measured 2150 mg/L. She recovered completely in 3 days with saline treatment ... Clinicians should keep alert on this issue to avoid iatrogenic bromism or making misdiagnoses.
Two iodine-sensitive women in whom potassium bromide solution was used as a radiocontrast agent for retrograde pyelography developed similar clinical conditions culminating in renal failure. Renal failure was due to upper urinary tract obstruction from fibrosis and fat necrosis in each case. Similar histological findings have been described in rabbit bladder exposed to sodium bromide solution. Different patterns of exposure corresponded with different sites of major damage in the two cases. One patient, who had repeated studies of the pelvicalyceal system with potassium bromide developed papillary necrosis. Systemic exposure to bromide-releasing compounds (in animals) and to bromides (in humans) has also been associated with papillary necrosis.
For more Drug Warnings (Complete) data for Sodium bromide (10 total), please visit the HSDB record page.

Biological Half Life

Seven adult male volunteers were dosed with 1 ml/kg of a 3% sodium bromide solution (30 mg/kg bromide) after an overnight fast, three initially by the oral route and 4 by iv injection. Each subject was dosed twice, over a month apart. Serum concentrations of bromide were measured at 2, 3 and 4 hours and 3, 7 and 35 days. Oral bioavailability ranged from 75 - 118% with a mean of 96%. Differences between routes were not significant. T 1/2 was 11.9 days after oral administration and 9.4 days after iv administration
Bromide ... is rapidly absorbed and steady-state serum levels have been reached in rats (strain not given) within 4 weeks. The biological half-life of bromide, and consequently the serum levels, are strongly dependent on chloride intake. /Bromide/

Methods of Manufacturing

NEUTRALIZATION OF SODIUM CARBONATE OR SODIUM HYDROXIDE WITH HYDROBROMIC ACID FOLLOWED BY EVAPORATION AND TREATMENT WITH CARBON TO REDUCE THE BROMATE TO BROMIDE
Prepared commercially by adding some excess bromine to a sodium hydroxide solution forming a mixture of bromide and bromine. The reaction products are evaporated to dryness and treated with carbon to reduce the bromate to bromide.
Made synthetically by first causing iron to react with bromine and water. The resulting ferroso-ferric bromide is dissolved in water, sodium carbonate added, the solution filtered and evaporated

General Manufacturing Information

All other basic inorganic chemical manufacturing
All other basic organic chemical manufacturing
Nonmetallic mineral product manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other nonmetallic mineral product manufacturing.
Oil and gas drilling, extraction, and support activities
Photographic film paper, plate, and chemical manufacturing
Soap, cleaning compound, and toilet preparation manufacturing
Utilities
Wholesale and retail trade
Sodium bromide (NaBr): ACTIVE
INCOMPATIBILITIES: IN RELATIVELY HIGH CONCN SOL BROMIDES ARE ALKALOIDAL PRECIPITANTS. ABOUT 20% OF ALC PREVENTS PPTN. STRONG OXIDIZING AGENTS LIBERATE BROMINE. MERCUROUS CHLORIDE IS PARTIALLY CONVERTED TO MERCURIC SALT BY ALKALI BROMIDES, MIXT BECOMING DARK DUE TO SIMULTANEOUS FORMATION OF METALLIC MERCURY.
INCOMPATIBILITIES: LEAD, SILVER, MANGANESE, ANTIMONY, & MERCUROUS SALTS CAUSE PPTN. ENZYMES ARE "SALTED OUT" OF SOLN BY BROMIDES IN FAIRLY HIGH CONCN. IN CONTRAST TO POTASSIUM BROMIDE, SODIUM BROMIDE IS HYGROSCOPIC & DUE TO THIS MAY CAUSE TROUBLE IN POWDER & CAPSULE FORMULATIONS.

Analytic Laboratory Methods

...Na is determined gravimetrically as Na-Mg uranyl acetate; & total Br is determined by volhard titration.
UV spectrophotometric method was used for determination of sodium bromide in aq soln.

Interactions

Four chick bioassays were conducted to quantify iodine (I) toxicity and its amelioration in young chicks. A supplemental I level from KI of 600 mg/kg depressed growth in chicks fed methionine-deficient diets but not in those fed methionine-adequate diets. An I dose level > or = 900 mg/kg was required to cause growth depression in chicks fed a methionine-adequate corn-soybean meal diet. Iodine intoxicated chicks also displayed neurological symptoms and extreme malaise, but dose levels up to 1200 mg I/kg had no effect on blood hemoglobin or hematocrit. Supplemental I levels of 1000-1500 mg/kg caused severe growth depressions that could be totally reversed by dietary addition of 50 or 100 mg/kg bromine provided as NaBr. Nuclear accidents or terrorist actions that result in I toxicity and thyroid cancer or goiter may benefit from use of NaBr as a therapeutic agent.
Bromide half-life in rats ingesting 0.02-0.15 mole/L NaCl varied from 2.5 days during high NaCl intake, to 25 days during low NaCl intake.

Dates

Modify: 2023-08-15

Explore Compound Types